Cas no 264925-45-3 (1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl- structure
264925-45-3 structure
Product Name:1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-
CAS No:264925-45-3
MF:C31H45BO2
MW:460.498809576035
CID:1427483
PubChem ID:11655541
Update Time:2025-04-20

1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-
    • 2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
    • YSCK0448
    • SCHEMBL1999143
    • F15278
    • MFCD28128972
    • 2-(9,9-dihexylfluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • DA-27964
    • 264925-45-3
    • (9,9-Dihexyl-9H-fluoren-2-yl)-boronic acid pinacol ester
    • 9,9-Dihexyl-9H-fluoren-2-boronic acid pinacol ester
    • Inchi: 1S/C31H45BO2/c1-7-9-11-15-21-31(22-16-12-10-8-2)27-18-14-13-17-25(27)26-20-19-24(23-28(26)31)32-33-29(3,4)30(5,6)34-32/h13-14,17-20,23H,7-12,15-16,21-22H2,1-6H3
    • InChI Key: CNKABJMPACFCMH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3C4C=CC=CC=4C(CCCCCC)(CCCCCC)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 459.35505
  • Monoisotopic Mass: 460.3512608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl- Pricemore >>

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1,3,2-Dioxaborolane,2-(9,9-dihexyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl- Related Literature

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